Cas no 62565-07-5 (Propanedioic acid, (4-phenylbutyl)-, dimethyl ester)
62565-07-5 structure
Product Name:Propanedioic acid, (4-phenylbutyl)-, dimethyl ester
CAS No:62565-07-5
MF:C15H20O4
MW:264.316905021667
CID:440039
PubChem ID:11118942
Update Time:2025-04-19
Propanedioic acid, (4-phenylbutyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (4-phenylbutyl)-, dimethyl ester
- dimethyl 2-(4-phenylbutyl)propanedioate
- 62565-07-5
- DTXSID80455913
-
- Inchi: 1S/C15H20O4/c1-18-14(16)13(15(17)19-2)11-7-6-10-12-8-4-3-5-9-12/h3-5,8-9,13H,6-7,10-11H2,1-2H3
- InChI Key: KUEQZGCNFLJSPC-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(=O)OC)CCCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 264.1362
- Monoisotopic Mass: 264.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanedioic acid, (4-phenylbutyl)-, dimethyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
62565-07-5 (Propanedioic acid, (4-phenylbutyl)-, dimethyl ester) Related Products
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- 10386-81-9(Cyclopentanecarboxylicacid, 2-oxo-1-(phenylmethyl)-, methyl ester)
- 620-79-1(Ethyl 2-benzylacetoacetate)
- 2983-36-0(Benzenepropanoic acid, a-ethyl-, ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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